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Compound of Interest

Compound Name: 1,3-Dinitrobenzene-d4

CAS No.: 54247-05-1

Cat. No.: B1360364

Get Quote

Executive Summary & Immediate Hazard Alert
1,3-Dinitrobenzene-d4 (1,3-DNB-d4) is a deuterated nitro-aromatic compound primarily used

as an internal standard in NMR and mass spectrometry.[1][2][3][4] While chemically identical to

its non-deuterated parent for disposal purposes, its high cost often leads to small-scale usage.

[1][2] However, volume does not mitigate hazard.[1][2][3][4]

Critical Safety Warning: 1,3-DNB-d4 poses two distinct lethal risks that require specific

operational controls:

The "Silent" Threat (Dermal Absorption): It is fatal upon skin contact (H310).[1][2] It rapidly

penetrates intact skin, causing methemoglobinemia (oxygen starvation of tissues) often

before the victim realizes exposure has occurred.[1][2]

The "Dormant" Threat (Shock Sensitivity): Like many polynitro-aromatics, dry crystals can be

shock-sensitive.[1][2] While less volatile than TNT, it can detonate under high heat or strong

shock, especially if dry or impure.[1][2]
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Core Directive: Never treat 1,3-DNB-d4 as a general organic solvent waste. It requires

segregation as a P-listed or U-listed toxic/reactive waste (specifically U105 under US EPA

RCRA regulations).[1][2]

Technical Hazard Profile
Understanding the why behind the protocol is essential for compliance.

Parameter Specification Operational Implication

CAS Number
5403-27-0 (labeled) / 99-65-0

(parent)

Use parent CAS for regulatory

waste profiling (U105).[1][2][3]

[4]

RCRA Code U105 (Toxic Waste)

Must be listed on the

hazardous waste manifest;

strict accumulation limits apply.

[1][2][3][4]

GHS H-Codes
H300, H310, H330 (Fatal if

swallowed/skin/inhaled)

Double-gloving is mandatory.

Standard nitrile may have

breakthrough times <15 mins

for nitro-aromatics.[1][2][3][4]

Reactivity Oxidizer / Explosive Potential

Incompatible with Strong

Bases. Reaction with bases

(e.g., NaOH) forms unstable

"aci-nitro" salts which are

highly shock-sensitive.[1][2][3]

[4]

Target Organs Blood, Liver, Testes

Induces Methemoglobinemia.

[1][3][4] Cyanosis (blue

lips/nails) is a late-stage

symptom.[1][2][3]

Pre-Disposal Assessment & Segregation
Before initiating disposal, characterize the physical state of the waste.[1][2]
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A. Chemical Incompatibility (The "Do Not Mix" List)
Violating these segregation rules can lead to immediate fire or explosion.[1][2]

NEVER mix with Strong Bases (NaOH, KOH): Forms explosive salts.[1][2]

NEVER mix with Reducing Agents (Hydrides, Metals): Exothermic reaction.[1][2]

NEVER mix with Ketones (Acetone) in basic media: Can trigger the Janovsky reaction,

creating intensely colored, potentially unstable complexes.[1][2]

B. The "Deuterium" Factor
While the isotope (d4) does not alter the toxicity profile, it significantly increases the financial

value.[1][2]

Recovery: If you are disposing of unused pure stock due to expiration, contact the

manufacturer first.[1][2]

Disposal: If recovery is impossible, treat exactly as 1,3-Dinitrobenzene.

Step-by-Step Disposal Workflow
Phase 1: Personal Protective Equipment (PPE) Setup[1]
[2][3]

Respiratory: Fume hood operation is mandatory.[1][2] If outside a hood, N95 is insufficient;

use a half-mask with organic vapor cartridges.[1][2]

Dermal:Double Gloving Strategy.[1][2]

Inner Layer: 4 mil Nitrile.[1][2]

Outer Layer: 8 mil Nitrile or Laminate (Silver Shield) for prolonged handling.[1]

Reasoning: Nitro-compounds permeate nitrile.[1][2] The second layer provides a visual

and temporal buffer.[1][2]
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Phase 2: Waste Container Selection[1][2]
Material: Amber glass or High-Density Polyethylene (HDPE).[1]

Why Amber? Nitro compounds can degrade under UV light, potentially forming unstable

byproducts.[1][2]

Closure: Screw cap with Teflon (PTFE) liner.[1]

Avoid: Metal caps or metal spatulas (friction spark risk).[1]

Phase 3: The Transfer Protocol[1]
Solid Waste (Pure Crystals):

Do not dissolve solely for disposal unless required by your facility.[1][2] Handling solids

minimizes splash risk.[1][2]

Place the container with the crystals directly into a secondary hazardous waste bag.[1]

Label as "Solid Waste: 1,3-Dinitrobenzene-d4 (Toxic/Reactive)."[1][2][3]

Liquid Waste (NMR Solutions/Solvent Mixtures):

Pour slowly into the dedicated "Toxic Organic" waste container.[1]

Crucial: Ensure the receiving solvent stream does not contain basic residues (amines,

hydroxides).[1][2]

Triple rinse the empty d4 vial with a compatible solvent (e.g., Dichloromethane).[1][2] Add

rinsate to the waste stream.[1][2]

Phase 4: Decontamination of Tools[1][2]
Do not simply wash glassware in the sink.[1]

Rinse all spatulas and glassware with a solvent (Ethanol or DCM) inside the fume hood.[1][2]

Collect all rinsate as hazardous waste.[1][2]
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Only after solvent rinsing should items be washed with soap and water.[1][2]

Visualized Decision Logic (DOT Diagram)
The following diagram illustrates the decision matrix for safely routing 1,3-DNB-d4 waste.
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Figure 1: Decision matrix for the segregation and packaging of 1,3-Dinitrobenzene-d4 waste

streams.

Emergency Contingencies
Spills (Solid)[1][3][5]

Evacuate the immediate area (10-meter radius).[1][2]

Do NOT sweep vigorously (dust explosion/inhalation risk).[1][2]

Cover with a damp (water-wet) paper towel to prevent dust generation.[1]

Scoop carefully into a waste container using a plastic scoop (anti-static).[1][2]

Spills (Liquid)[1][2][3][5]
Absorb with vermiculite or sand.[1][2]

Do NOT use paper towels or sawdust if the solvent is an oxidizer; however, for DNB in

standard solvents, inert absorbents are preferred to avoid potential nitration of organic

absorbents.[1][2]

Exposure[1][3][4][6][7]
Skin: Wash with soap and water for 15 minutes immediately.[1][2] Speed is critical.

Inhalation: Move to fresh air. Administer oxygen if breathing is labored.[1][2] Seek medical

attention immediately—mention "Nitro-aromatic poisoning / Methemoglobinemia."[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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